Cas no 50683-15-3 (4H-cyclohepta[b]thiophen-4-one)

• Product Name: 4H-cyclohepta[b]thiophen-4-one
• CAS No: 50683-15-3
• MF: C₉H₆OS
• MW: 162.208341121674
• CID: 2187158
• PubChem ID: 12344637
• Update Time: 2025-04-21

4H-cyclohepta[b]thiophen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-cyclohepta[b]thiophen-4-one
• cyclohepta[b]thiophen-4-one
• DB-263098
• 50683-15-3
• DTXSID20492640
• MWWHYPORGYMFIP-UHFFFAOYSA-N
• cyclohepta[3,4-b]thiophen-4-one

• Inchi： 1S/C9H6OS/c10-8-3-1-2-4-9-7(8)5-6-11-9/h1-6H
• InChI Key： MWWHYPORGYMFIP-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 162.01393598g/mol
• Monoisotopic Mass: 162.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes